![molecular formula C12H10N2O3S B5233335 4-[(4-methyl-1,3-benzothiazol-2-yl)amino]-4-oxo-2-butenoic acid](/img/structure/B5233335.png)
4-[(4-methyl-1,3-benzothiazol-2-yl)amino]-4-oxo-2-butenoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-[(4-methyl-1,3-benzothiazol-2-yl)amino]-4-oxo-2-butenoic acid, also known as MBOA, is a synthetic compound that has been widely used in scientific research due to its potential therapeutic applications. MBOA is a member of the benzothiazole family of compounds, which have been found to exhibit a range of biological activities, including antitumor, antiviral, and antibacterial properties.
Mechanism of Action
The mechanism of action of 4-[(4-methyl-1,3-benzothiazol-2-yl)amino]-4-oxo-2-butenoic acid is not fully understood, but studies have suggested that it may act by inhibiting the activity of various enzymes involved in cell proliferation and survival, including DNA topoisomerases and histone deacetylases. This compound has also been shown to induce oxidative stress in cancer cells, leading to cell death.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects, including the induction of cell cycle arrest and apoptosis in cancer cells. This compound has also been shown to inhibit the migration and invasion of cancer cells, suggesting that it may have potential as an anti-metastatic agent. In addition, this compound has been found to have anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 4-[(4-methyl-1,3-benzothiazol-2-yl)amino]-4-oxo-2-butenoic acid in lab experiments is its potential as a therapeutic agent for various diseases, including cancer and viral infections. This compound is also relatively easy to synthesize and purify, making it a readily available compound for research. However, one limitation of using this compound in lab experiments is its potential toxicity, as high doses of this compound have been found to be cytotoxic to normal cells. In addition, the mechanism of action of this compound is not fully understood, which may limit its potential as a therapeutic agent.
Future Directions
There are several future directions for research on 4-[(4-methyl-1,3-benzothiazol-2-yl)amino]-4-oxo-2-butenoic acid, including further studies on its mechanism of action and potential therapeutic applications. In addition, future research could focus on the development of new derivatives of this compound with improved efficacy and reduced toxicity. Furthermore, studies could be conducted to investigate the potential use of this compound in combination with other drugs for the treatment of various diseases. Overall, the potential therapeutic applications of this compound make it a promising candidate for further research and development.
Synthesis Methods
4-[(4-methyl-1,3-benzothiazol-2-yl)amino]-4-oxo-2-butenoic acid can be synthesized using a variety of methods, including the reaction of 4-methyl-2-aminobenzenethiol with ethyl acetoacetate in the presence of acetic anhydride and pyridine. The resulting product is then purified using column chromatography to obtain pure this compound. Other methods of synthesis have also been reported, including the use of microwave irradiation and ultrasound-assisted synthesis.
Scientific Research Applications
4-[(4-methyl-1,3-benzothiazol-2-yl)amino]-4-oxo-2-butenoic acid has been extensively studied for its potential therapeutic applications, including as an anticancer agent. Studies have shown that this compound inhibits the growth of various cancer cell lines, including breast, lung, and colon cancer cells. This compound has also been found to induce apoptosis, or programmed cell death, in cancer cells. In addition to its anticancer properties, this compound has been shown to have antiviral and antibacterial properties, making it a potential candidate for the development of new antiviral and antibacterial drugs.
properties
IUPAC Name |
(Z)-4-[(4-methyl-1,3-benzothiazol-2-yl)amino]-4-oxobut-2-enoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H10N2O3S/c1-7-3-2-4-8-11(7)14-12(18-8)13-9(15)5-6-10(16)17/h2-6H,1H3,(H,16,17)(H,13,14,15)/b6-5- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CGQBOJLXCIXBEP-WAYWQWQTSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C2C(=CC=C1)SC(=N2)NC(=O)C=CC(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=C2C(=CC=C1)SC(=N2)NC(=O)/C=C\C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H10N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
262.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.